Cas no 15481-55-7 (Ethyl 4-Nitrobenzenesulfonate)

Ethyl 4-Nitrobenzenesulfonate is a sulfonate ester derivative of 4-nitrobenzenesulfonic acid, commonly utilized as an alkylating agent in organic synthesis. Its key advantages include high reactivity in nucleophilic substitution reactions, making it valuable for introducing the ethyl group into target molecules. The nitro group enhances the electrophilicity of the sulfonate moiety, facilitating efficient alkylation under mild conditions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, where precise ethylation is required. Its stability and well-defined reactivity profile ensure consistent performance in laboratory and industrial applications. Proper handling is essential due to its potential irritant properties.

Ethyl 4-Nitrobenzenesulfonate structure

Product Name:Ethyl 4-Nitrobenzenesulfonate

CAS No:15481-55-7

MF:C₈H₉NO₅S

MW:231.225761175156

CID:218495

PubChem ID:95081

Update Time:2025-06-06

Ethyl 4-Nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonic acid,4-nitro-, ethyl ester
- Ethyl 4-Nitrobenzenesulfonate
- 4-nitro-benzenesulfonic acid ethyl ester
- 4-Nitrobenzenesulfonic acid ethyl ester
- 4-Nitro-benzolsulfonsaeure-aethylester
- AC1L3TJC
- AC1Q1ZH2
- AR-1H8855
- Ethyl nitrobenzene-p-sulfonate
- ethyl nitrobenzene-p-sulphonate
- ethyl p-nitrobenzenesulfonate
- NSC16567
- Benzenesulfonic acid, 4-nitro-, ethyl ester
- SCHEMBL4456811
- DTXSID50165734
- 15481-55-7
- MHGHMVLMYWTSMK-UHFFFAOYSA-N
- AKOS015997064
- NSC 16567
- NSC-16567
- Inchi： 1S/C8H9NO5S/c1-2-14-15(12,13)8-5-3-7(4-6-8)9(10)11/h3-6H,2H2,1H3
- InChI Key： MHGHMVLMYWTSMK-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OCC

Computed Properties

Exact Mass: 231.02017
Monoisotopic Mass: 231.02014356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 97.6Å²

Experimental Properties

PSA: 86.51
LogP: 2.92400

Ethyl 4-Nitrobenzenesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N154000-50mg	Ethyl 4-Nitrobenzenesulfonate	15481-55-7	50mg	$190.00	2023-05-17
TRC	N154000-250mg	Ethyl 4-Nitrobenzenesulfonate	15481-55-7	250mg	$ 800.00	2023-09-06
TRC	N154000-500mg	Ethyl 4-Nitrobenzenesulfonate	15481-55-7	500mg	$1499.00	2023-05-17
BAI LING WEI Technology Co., Ltd.	J60N154000-250mg		15481-55-7	250mg	￥9768	2025-03-12